Cas no 1841194-90-8 (5-{[(2S)-2-hydroxypropyl]amino}pyridine-2-carbonitrile)

• Product Name: 5-{[(2S)-2-hydroxypropyl]amino}pyridine-2-carbonitrile
• CAS No: 1841194-90-8
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5702599
• PubChem ID: 130610468
• Update Time: 2025-10-24

5-{[(2S)-2-hydroxypropyl]amino}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[[(2S)-2-Hydroxypropyl]amino]pyridine-2-carbonitrile
• 2-Pyridinecarbonitrile, 5-[[(2S)-2-hydroxypropyl]amino]-
• 5-{[(2S)-2-hydroxypropyl]amino}pyridine-2-carbonitrile
• 1841194-90-8
• EN300-1274176

• Inchi： 1S/C9H11N3O/c1-7(13)5-11-9-3-2-8(4-10)12-6-9/h2-3,6-7,11,13H,5H2,1H3/t7-/m0/s1
• InChI Key： CRABFYRLNQUVFK-ZETCQYMHSA-N
• SMILES： O[C@@H](C)CNC1C=NC(C#N)=CC=1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 410.8±35.0 °C(Predicted)
• pka: 14.59±0.20(Predicted)

Additional information on 5-{[(2S)-2-hydroxypropyl]amino}pyridine-2-carbonitrile

5-{[(2S)-2-hydroxypropyl]amino}pyridine-2-carbonitrile: A Comprehensive Overview

5-{[(2S)-2-hydroxypropyl]amino}pyridine-2-carbonitrile (CAS No. 1841194-90-8) is a versatile compound with significant applications in various fields of chemistry and material science. This compound, often referred to as 5-(S-hydroxypropylamino)pyridine-2-carbonitrile, has garnered attention due to its unique structural properties and potential for use in drug development, catalysis, and advanced materials. The molecule combines a pyridine ring with a hydroxyl group and a cyano group, making it an intriguing subject for both theoretical and experimental studies.

The pyridine ring in this compound serves as a foundational structure, providing aromatic stability and electronic properties that are crucial for its reactivity. The cyano group (-CN) at the 2-position of the pyridine ring introduces electron-withdrawing effects, enhancing the compound's ability to participate in various chemical reactions. Meanwhile, the hydroxyl group (-OH) attached to the propyl chain at the 5-position introduces hydrophilic characteristics, which can be advantageous in applications requiring solubility or interaction with polar environments.

Recent studies have highlighted the potential of 5-{[(2S)-2-hydroxypropyl]amino}pyridine-2-carbonitrile as a precursor for synthesizing advanced materials. For instance, researchers have explored its use in constructing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications. The stereochemistry of the hydroxyl group (as indicated by the (S) configuration) plays a critical role in determining the compound's chiral environment, which is essential for enantioselective catalysis.

In the pharmaceutical industry, this compound has shown promise as an intermediate in drug synthesis. Its ability to form hydrogen bonds due to the hydroxyl group makes it a valuable building block for designing bioactive molecules. Recent research has focused on its role in creating ligands for metalloenzymes and receptors, where its chiral nature contributes to selective binding interactions. This property is particularly useful in developing drugs targeting specific biological pathways.

The synthesis of 5-{[(2S)-2-hydroxypropyl]amino}pyridine-2-carbonitrile involves multi-step reactions that highlight its chemical versatility. Starting from pyridine derivatives, chemists employ nucleophilic substitution and condensation reactions to introduce the hydroxylpropylamino group at the 5-position while maintaining the cyano group at position 2. The stereochemistry of the hydroxyl group is carefully controlled during synthesis to ensure high enantiomeric purity, which is critical for downstream applications.

From an environmental perspective, this compound demonstrates good biodegradability under specific conditions, making it a sustainable choice for industrial applications. Its low toxicity profile further enhances its suitability for use in pharmaceuticals and agrochemicals. Researchers have also investigated its degradation pathways under various environmental conditions, providing insights into its ecological impact.

In summary, 5-{[(2S)-2-hydroxypropyl]amino}pyridine-2-carbonitrile (CAS No. 1841194-90-8) is a multifaceted compound with wide-ranging applications across chemistry and materials science. Its unique combination of structural features makes it an invaluable tool for advancing research in drug discovery, catalysis, and material design. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.